Cas no 60169-98-4 (m-Oxanisidide)

m-Oxanisidide structure
m-Oxanisidide structure
Product Name:m-Oxanisidide
CAS No:60169-98-4
MF:C16H16N2O4
MW:300.309244155884
CID:951349
Update Time:2025-05-17

m-Oxanisidide Chemical and Physical Properties

Names and Identifiers

    • m-Oxanisidide
    • N,N'-bis(3-methoxyphenyl)oxamide
    • N,N'-bis(3-methoxyphenyl)ethanediamide
    • N,N'-bis-(3-methoxy-phenyl)-oxalamide
    • Oxalsaeure-di-m-anisidid
    • Inchi: 1S/C16H16N2O4/c1-21-13-7-3-5-11(9-13)17-15(19)16(20)18-12-6-4-8-14(10-12)22-2/h3-10H,1-2H3,(H,17,19)(H,18,20)
    • InChI Key: YNSLSJWLSPXXCN-UHFFFAOYSA-N
    • SMILES: O(C)C1=CC=CC(=C1)NC(C(NC1C=CC=C(C=1)OC)=O)=O

Computed Properties

  • Exact Mass: 300.11100

Experimental Properties

  • PSA: 76.66000
  • LogP: 2.42700

m-Oxanisidide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
O845055-10g
m-Oxanisidide
60169-98-4
10g
$1372.00 2023-05-17

m-Oxanisidide Production Method

Additional information on m-Oxanisidide

Recent Advances in the Study of m-Oxanisidide (CAS: 60169-98-4): A Comprehensive Research Brief

m-Oxanisidide (CAS: 60169-98-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. Recent studies have explored its potential applications in drug development, particularly due to its unique structural properties and biological activity. This research brief aims to summarize the latest findings related to m-Oxanisidide, focusing on its synthesis, mechanism of action, and therapeutic potential.

One of the key areas of investigation has been the synthesis and optimization of m-Oxanisidide derivatives. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an improved synthetic route for m-Oxanisidide, achieving higher yields and purity. The researchers utilized a novel catalytic system that reduced the formation of by-products, making the process more efficient and scalable for industrial applications. This advancement is critical for ensuring a stable supply of the compound for further preclinical and clinical studies.

In terms of biological activity, m-Oxanisidide has shown promising results in targeting specific enzymatic pathways. A recent in vitro study highlighted its inhibitory effects on tyrosine kinases, which are often implicated in cancer progression. The compound exhibited selective inhibition against certain kinase isoforms, suggesting its potential as a targeted therapy for malignancies. These findings were further supported by molecular docking simulations, which revealed strong binding affinities between m-Oxanisidide and the active sites of these enzymes.

Another significant development is the exploration of m-Oxanisidide's role in neurodegenerative diseases. A 2024 preprint study reported that the compound could modulate oxidative stress pathways in neuronal cells, offering neuroprotective effects. The study utilized advanced imaging techniques to track the compound's distribution in brain tissues, confirming its ability to cross the blood-brain barrier—a critical factor for central nervous system (CNS) drug candidates. These results open new avenues for research into m-Oxanisidide's application in conditions like Alzheimer's and Parkinson's diseases.

Despite these promising findings, challenges remain in the clinical translation of m-Oxanisidide. Pharmacokinetic studies have indicated variable bioavailability, which may necessitate formulation improvements or the development of prodrugs. Additionally, long-term toxicity profiles are yet to be fully elucidated, requiring comprehensive preclinical assessments. Ongoing research is addressing these gaps, with several collaborative efforts between academia and industry aimed at advancing m-Oxanisidide toward clinical trials.

In conclusion, m-Oxanisidide (CAS: 60169-98-4) represents a compound with substantial therapeutic potential across multiple disease areas. Recent advancements in its synthesis, mechanistic understanding, and preclinical evaluation underscore its value as a candidate for further development. Future research should focus on optimizing its pharmacokinetic properties and validating its efficacy in in vivo models to pave the way for clinical applications.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jinan Hanyu Chemical Co.,Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD